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Compound of Interest

Compound Name: 2-Tetradecylcyclobutanone-D29

Cat. No.: B15622399

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2-Tetradecylcyclobutanone-D29 in a laboratory setting. It is
intended for researchers, scientists, and professionals in drug development to ensure safe
handling and maintain experimental integrity.

Hazard Identification and Safety Precautions

While a specific Safety Data Sheet (SDS) for 2-Tetradecylcyclobutanone-D29 is not readily
available, the safety protocols for the non-deuterated parent compound, 2-
Tetradecylcyclobutanone, and structurally similar cyclobutanone compounds provide a strong
basis for safe handling. The primary hazards are associated with flammability and potential
health effects upon exposure.

GHS Hazard Statements:

e H225: Highly flammable liquid and vapor.[1][2]

e H413: May cause long lasting harmful effects to aquatic life.[3]
Precautionary Statements:

o P210: Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources.
No smoking.[1][2][4]

e P233: Keep container tightly closed.[1][2][4]
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e P240: Ground and bond container and receiving equipment.[1][2][4]

e P241: Use explosion-proof electrical/ventilating/lighting equipment.[1][2][4]
e P242: Use non-sparking tools.[1][2][4]

e P273: Avoid release to the environment.[3]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[1][2][4]

P501: Dispose of contents/container to an approved waste disposal plant.[2][3]

Personal Protective Equipment (PPE)

A risk assessment should be conducted for any non-sterile compounding to determine the
appropriate level of PPE.[5] The following table summarizes the recommended PPE for
handling 2-Tetradecylcyclobutanone-D29.
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Protection Type

Specific Recommendations

Rationale

Hand Protection

Chemical-resistant, powder-
free gloves (e.g., Butyl-rubber,
Viton®). Two pairs of
chemotherapy gloves are
recommended for handling

hazardous products.[5]

To prevent skin contact. Butyl-
rubber offers a breakthrough

time of up to 480 minutes.[1]

Eye/Face Protection

Safety glasses with side-
shields or goggles. A face
shield may be required for

splash hazards.

To protect eyes from splashes
and vapors.

Skin and Body Protection

Flame-retardant and antistatic
protective clothing. A
disposable gown made of
polyethylene-coated
polypropylene or a similar
resistant material is preferred

over a standard lab coat.[1][5]

To protect skin and clothing
from contamination and in
case of fire.

Respiratory Protection

Required when vapors or
aerosols are generated. Use a
NIOSH-approved respirator
with an appropriate organic
vapor cartridge (e.g., Filter A).
[1]

To prevent inhalation of

potentially harmful vapors.

Chemical and Physical Properties

The properties of the parent compound, cyclobutanone, are provided as a reference. The long

alkyl chain and deuteration of 2-Tetradecylcyclobutanone-D29 will alter these values.
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Property Value (for Cyclobutanone) Reference
Molecular Formula C18D29Hs0 [6]
Molecular Weight 295.641 g/mol [6]
Appearance Clear liquid [21[7]
Boiling Point 99 °C/210.2°F@ 760 mmHg [7]

Flash Point 10°C /50 °F [7]

Density 0.938 g/cm3 at 25 °C [1]

Storage Temperature 2-8% [11[2]

(Refrigerator/flammables)

Standard Operating Procedure for Handling

This protocol outlines the steps for safely handling 2-Tetradecylcyclobutanone-D29.
4.1. Preparation and Engineering Controls

» Ventilation: All handling of 2-Tetradecylcyclobutanone-D29 must be conducted in a certified
chemical fume hood with sufficient ventilation.[4]

« Ignition Sources: Ensure the work area is free of heat, sparks, open flames, and other
ignition sources.[1][2][4] Use only intrinsically safe equipment.[4]

 Static Control: Ground and bond all containers and receiving equipment to prevent static
discharge.[1][2][4] Use non-sparking tools.[1][2][4]

o Emergency Equipment: Ensure an eyewash station, safety shower, and a Class B fire
extinguisher are readily accessible.

4.2. Handling Protocol
» Don PPE: Before handling, put on all required PPE as detailed in the table above.

» Container Inspection: Visually inspect the container for any damage or leaks before opening.
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o Dispensing: When transferring the liquid, use a grounded, spark-proof dispensing system.
Avoid pouring, which can generate static electricity.[4]

e Minimizing Exposure: Keep the container tightly closed when not in use.[1][2][4] Avoid
inhaling vapors and direct contact with skin and eyes.[4]

» Post-Handling: After handling, wash hands thoroughly with soap and water.[4] Launder
contaminated clothing separately before reuse.[4]

Disposal Plan
5.1. Waste Collection

o Waste Container: Collect all waste materials, including empty containers, contaminated
gloves, and absorbent materials, in a designated, properly labeled hazardous waste
container.

o Labeling: The waste container must be labeled as "Hazardous Waste," "Flammable Liquid,"
and list the chemical name.

5.2. Waste Disposal

o Regulatory Compliance: Dispose of all waste in accordance with local, state, and federal
regulations.

» Professional Disposal: Arrange for a licensed hazardous waste disposal company to collect
and dispose of the waste. Do not pour waste down the drain, as this can create an explosion
hazard and is harmful to aquatic life.[1][3]

Emergency Procedures
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Exposure Scenario

First Aid Measures

Inhalation

Move the individual to fresh air. If breathing is
difficult, administer oxygen. If not breathing, give
artificial respiration. Seek immediate medical
attention.[2][7]

Skin Contact

Immediately remove all contaminated clothing.
Rinse the affected skin area with plenty of water
and soap for at least 15 minutes.[1][2][7] Seek

medical attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, also under the eyelids.
Remove contact lenses if present and easy to

do. Seek immediate medical attention.[1][2][7]

Ingestion

Do NOT induce vomiting. Clean the mouth with
water and drink two glasses of water. Seek

immediate medical attention.[1][2][7]

Spill

Evacuate the area and remove all ignition
sources.[1] Use non-sparking tools and
absorbent, non-combustible material (e.g., sand,
earth) to contain and clean up the spill.[2] Place
the absorbed material in a sealed container for

disposal.

Fire

Use dry sand, dry chemical, alcohol-resistant
foam, or carbon dioxide (CO3) to extinguish.[2]
[7] Water may be ineffective.[2] Wear self-

contained breathing apparatus for firefighting.[1]

Workflow Diagram

The following diagram illustrates the standard workflow for handling 2-

Tetradecylcyclobutanone-D29.
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Caption: Workflow for Safe Handling of 2-Tetradecylcyclobutanone-D29.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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